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Compound of Interest

Compound Name: 5-Ethyl-2,3-dimethylpyrazine

Cat. No.: B102239

5-Ethyl-2,3-dimethylpyrazine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and
structure of 5-Ethyl-2,3-dimethylpyrazine, a key aroma compound found in a variety of food
products. This document is intended for researchers, scientists, and professionals in drug
development and related fields who require detailed technical information on this compound.

Core Chemical Properties

5-Ethyl-2,3-dimethylpyrazine is a substituted pyrazine with a distinct nutty and roasted
aroma. Its physical and chemical properties are summarized in the table below, providing a
baseline for its handling, analysis, and potential applications.
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Property Value Source

Molecular Formula CsHi2N2 [1112][3]

Molecular Weight 136.19 g/mol [1]
Clear colourless or pale yellow

Appearance o [1]
liquid

- _ 190.00 to 191.00 °C at 760.00

Boiling Point [1][4]
mm Hg

Density 0.944-0.982 g/cm? (20°C) [1]14]

Refractive Index

1.494-1.502 (20°C)

[1]14]

Practically insoluble to

Solubility insoluble in water; Soluble in [1103114]
organic solvents like alcohol.

Flash Point 70.56 °C (159.00 °F) TCC [4]

LogP 1.65584

CAS Number 15707-34-3 [2]

Chemical Structure and Identification

The structural identity of 5-Ethyl-2,3-dimethylpyrazine is defined by its unique arrangement of
atoms. The following identifiers are crucial for its unambiguous representation in chemical
databases and literature.

Identifier Value Source

IUPAC Name 5-ethyl-2,3-dimethylpyrazine [1]

SMILES String CCC1=CN=C(C(=N1)C)C [1]

CIBKSMZEVHTQLG-
InChl Key [1]
UHFFFAOYSA-N

The chemical structure of 5-Ethyl-2,3-dimethylpyrazine is visualized in the diagram below.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/5-Ethyl-2_3-dimethylpyrazine
https://www.chemscene.com/15707-34-3.html
https://cymitquimica.com/cas/15707-34-3/
https://pubchem.ncbi.nlm.nih.gov/compound/5-Ethyl-2_3-dimethylpyrazine
https://pubchem.ncbi.nlm.nih.gov/compound/5-Ethyl-2_3-dimethylpyrazine
https://pubchem.ncbi.nlm.nih.gov/compound/5-Ethyl-2_3-dimethylpyrazine
https://www.thegoodscentscompany.com/data/rw1551711.html
https://pubchem.ncbi.nlm.nih.gov/compound/5-Ethyl-2_3-dimethylpyrazine
https://www.thegoodscentscompany.com/data/rw1551711.html
https://pubchem.ncbi.nlm.nih.gov/compound/5-Ethyl-2_3-dimethylpyrazine
https://www.thegoodscentscompany.com/data/rw1551711.html
https://pubchem.ncbi.nlm.nih.gov/compound/5-Ethyl-2_3-dimethylpyrazine
https://cymitquimica.com/cas/15707-34-3/
https://www.thegoodscentscompany.com/data/rw1551711.html
https://www.thegoodscentscompany.com/data/rw1551711.html
https://www.chemscene.com/15707-34-3.html
https://www.benchchem.com/product/b102239?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/5-Ethyl-2_3-dimethylpyrazine
https://pubchem.ncbi.nlm.nih.gov/compound/5-Ethyl-2_3-dimethylpyrazine
https://pubchem.ncbi.nlm.nih.gov/compound/5-Ethyl-2_3-dimethylpyrazine
https://www.benchchem.com/product/b102239?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Synthesis Workflow

Reaction Setup

Add H2S0O4 & H202

Acidification & Radical Initiation

Add Propionaldehyde

Alkylation with Aldehyde

Monitor with TLC

Reaction Work-up & Extraction

Isolate Crude Product

Purification (Column Chromatography)

Obtain Pure Product

Characterization
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Quantitative Analysis Logic

Analyte (5-Ethyl-2,3-dimethylpyrazine) Internal Standard (Deuterated Analog)

Sample Preparation

;

GC-MS Analysis

Peak Area Ratios

Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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